Cas no 15795-47-8 (1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(2-methylpropylidene)-)
15795-47-8 structure
Product Name:1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(2-methylpropylidene)-
CAS No:15795-47-8
MF:C10H14O4
MW:198.215763568878
CID:1335637
PubChem ID:10899597
Update Time:2025-04-20
1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(2-methylpropylidene)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(2-methylpropylidene)-
- 2,2-dimethyl-5-(2-methylpropylidene)-1,3-dioxane-4,6-dione
- DTXSID00447653
- ZFWVGTHZSVXZBY-UHFFFAOYSA-N
- SCHEMBL3077632
- 5-isobutylidene-2,2-dimethyl-1,3-dioxane-4,6-dione
- 15795-47-8
-
- Inchi: 1S/C10H14O4/c1-6(2)5-7-8(11)13-10(3,4)14-9(7)12/h5-6H,1-4H3
- InChI Key: ZFWVGTHZSVXZBY-UHFFFAOYSA-N
- SMILES: O1C(/C(/C(=O)OC1(C)C)=C/C(C)C)=O
Computed Properties
- Exact Mass: 198.08922
- Monoisotopic Mass: 198.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(2-methylpropylidene)- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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